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Compound of Interest

Compound Name: rel-(R*,S*)-Bicalutamide Sulfoxide

Cat. No.: B1159734

Get Quote

Abstract & Scientific Context
This technical guide details the preparation, handling, and storage of rel-(R,S)-Bicalutamide

Sulfoxide**, a critical oxidative impurity and metabolite of the non-steroidal anti-androgen

Bicalutamide (Casodex).

Scientific Significance: Bicalutamide is administered as a racemate.[1] The oxidation of the

thioether linkage to a sulfoxide introduces a second center of chirality at the sulfur atom. The

notation rel-(R,S) indicates a specific relative stereochemical configuration between the chiral

carbon (on the propanamide backbone) and the chiral sulfoxide. In high-performance liquid

chromatography (HPLC) and toxicology studies, this compound often appears as a distinct

peak (or split peaks depending on column selectivity) separate from the parent drug and the

sulfone analogue.

Critical Handling Constraints:

Stereochemical Integrity: While sulfoxides are generally configurationally stable at room

temperature, exposure to extreme pH or heat can induce racemization or elimination.
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Oxidative Instability: Sulfoxides are intermediate oxidation states; they can be further

oxidized to Bicalutamide Sulfone (Impurity A) if mishandled.

Photosensitivity: Like the parent compound, halogenated aromatic rings in this structure are

susceptible to photolytic degradation.

Physicochemical Profile
Property Specification

Compound Name rel-(R,S)-Bicalutamide Sulfoxide

Role Impurity / Metabolite (Oxidation Product)

Molecular Formula C₁₈H₁₄F₄N₂O₅S

Molecular Weight ~446.37 g/mol (Parent + 16 Da)

Solubility (High) DMSO (>50 mg/mL), DMF, Acetone

Solubility (Mod) Methanol, Ethanol, Acetonitrile

Solubility (Low) Water, Hexane

pKa ~11.5 (Amide/Alcohol functionality)

Appearance White to off-white crystalline solid

Safety Classification
Category 4/5 Potent Compound (Reproductive

Toxin)

Protocol: Primary Stock Solution Preparation
Objective: Prepare a stable 10 mM (approx. 4.46 mg/mL) master stock solution in Dimethyl

Sulfoxide (DMSO).

Reagents & Equipment
Solvent: DMSO (Anhydrous, ≥99.9%, HPLC Grade). Note: DMSO is chosen over Methanol

for master stocks due to lower volatility and higher solubilizing power for lipophilic anti-

androgens.
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Container: Amber borosilicate glass vial (Type I) with PTFE-lined screw cap.

Weighing: 5-digit analytical balance (readability 0.01 mg) with anti-static ionizer.

Gas: High-purity Nitrogen (N₂) or Argon for headspace purging.

Step-by-Step Methodology
Equilibration: Allow the reference standard vial to equilibrate to room temperature (20–25°C)

for 30 minutes before opening to prevent moisture condensation.

Weighing:

Place a clean, dry amber volumetric flask (e.g., 10 mL) or a tared amber vial on the

balance.

Accurately weigh 44.64 mg of rel-(R,S)-Bicalutamide Sulfoxide.

Record the exact mass (m) to 0.01 mg precision.

Dissolution (The "Wetting" Phase):

Add approximately 70% of the final volume of DMSO.

Crucial Step: Vortex gently for 30 seconds. If solid persists, sonicate at <30°C for 2

minutes. The sulfoxide moiety increases polarity slightly compared to the parent, usually

aiding dissolution in polar aprotic solvents.

Volume Adjustment:

Dilute to volume with DMSO.

Invert the flask/vial 10 times to ensure homogeneity.

Stabilization:

Gently purge the headspace of the vial with a slow stream of Nitrogen for 15–30 seconds

to displace oxygen (mitigates sulfone formation).
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Seal tightly immediately.

Calculation Verification
Visual Workflow: Preparation Logic
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Figure 1: Workflow for the preparation of oxidation-sensitive Bicalutamide Sulfoxide stock.

Protocol: Working Standard & Dilution
Objective: Prepare a 50 µg/mL working solution for HPLC/UPLC analysis.

Solvent Selection: Use the initial Mobile Phase composition (e.g., Acetonitrile:Water 50:50).

Avoid 100% aqueous diluents to prevent precipitation.

Dilution Scheme:

Take 100 µL of the 10 mM Master Stock (approx 4460 µg/mL).

Dilute into 8.82 mL of Diluent (Target: ~50 µg/mL).

Note: If using a volumetric flask (10 mL), add 112 µL of stock and dilute to mark.

Stability Window: Working solutions in mixed organic/aqueous solvents are less stable than

DMSO stocks. Use within 24 hours.

Degradation & Stability Science
Understanding the degradation pathway is vital for interpreting chromatograms. Bicalutamide

Sulfoxide is an intermediate state.[2]
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Figure 2: Oxidative pathway showing the position of the Sulfoxide relative to parent and

Sulfone.

Quality Control & Troubleshooting
Issue Probable Cause Corrective Action

Precipitation upon dilution

"Crash out" effect when high

DMSO stock hits 100%

aqueous buffer.

Ensure intermediate dilution

uses at least 50% organic

solvent (ACN/MeOH).

Extra Peaks in HPLC
1. Diastereomer separation.2.

Oxidation to Sulfone.

1. Normal on chiral columns or

high-efficiency C18.2. Check

N₂ purge; prepare fresh stock.

Retention Time Shift
pH sensitivity of the

amide/hydroxyl group.

Buffer mobile phase strictly

(e.g., Ammonium Acetate pH

4.5).

Validation Criteria:

Purity Check: Inject the fresh stock (diluted) onto a C18 column. The sulfoxide typically

elutes before the parent Bicalutamide due to the polarity of the S=O group.

Acceptance: Purity >98% by area normalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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